Cas no 16695-31-1 (Tetrahydro-2-(7-octyn-1-yloxy)-2H-pyran)

• Product Name: Tetrahydro-2-(7-octyn-1-yloxy)-2H-pyran
• CAS No: 16695-31-1
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 217609
• PubChem ID: 86050
• Update Time: 2025-04-19

Tetrahydro-2-(7-octyn-1-yloxy)-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,tetrahydro-2-(7-octyn-1-yloxy)-
• tetrahydro-2-(7-octynyloxy)-2H-pyran
• 2-(Oct-7-yn-1-yloxy)tetrahydropyran
• TETRAHYDRO-2-(7-OCTYN-1-YLOXY)-2H-PYRAN
• 2-(oct-7-yn-1-yloxy)tetrahydro-2H-pyran
• 2H-Pyran, tetrahydro-2-(7-octynyloxy)-
• Einecs 240-740-3
• 2-oct-7-ynoxyoxane
• 2H-Pyran, tetrahydro-2-(7-octyn-1-yloxy)-
• NS00053240
• 8-[(Tetrahydropyran-2-yl)oxy]-1-octyne
• J-010325
• 16695-31-1
• 158576-21-7
• 5-tetrahydropyranyloxypropanyl-1-pentyne
• DTXSID70275829
• DTXSID60884929
• SY347910
• NNZDDWHYRFZHLF-UHFFFAOYSA-N
• 2-(7-Octyn-1-yloxy)tetrahydro-2H-pyran
• AT23229
• 8-(tetrahydropyranyloxy)-1-octyne
• 1-(tetrahydropyranyloxy)-oct-7-yne
• MFCD33405019
• SCHEMBL6819838
• DB-210621
• Tetrahydro-2-(7-octyn-1-yloxy)-2H-pyran

• Inchi： 1S/C13H22O2/c1-2-3-4-5-6-8-11-14-13-10-7-9-12-15-13/h1,13H,3-12H2
• InChI Key： NNZDDWHYRFZHLF-UHFFFAOYSA-N
• SMILES： O1CCCCC1OCCCCCCC#C

Computed Properties

• Exact Mass: 210.16206
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.3

Experimental Properties

• Density: 0.94
• Boiling Point: 300.7°C at 760 mmHg
• Flash Point: 108.5°C
• Refractive Index: 1.464
• PSA: 18.46